Cas no 1207276-00-3 ((1S,2R)-2-(4-fluorophenyl)cyclopropan-1-amine)

(1S,2R)-2-(4-fluorophenyl)cyclopropan-1-amine is a chiral cyclopropylamine derivative featuring a fluorophenyl substituent, which imparts unique steric and electronic properties. Its rigid cyclopropane ring enhances conformational stability, making it a valuable intermediate in pharmaceutical synthesis, particularly for bioactive molecules targeting CNS disorders. The fluorine atom at the para position improves metabolic stability and influences binding affinity in receptor interactions. The (1S,2R) stereochemistry ensures high enantiomeric purity, critical for asymmetric synthesis and drug development. This compound is commonly utilized in the preparation of serotonin and dopamine modulators, offering precise control over pharmacological activity. Its well-defined structure and functional versatility make it a preferred building block in medicinal chemistry.
(1S,2R)-2-(4-fluorophenyl)cyclopropan-1-amine structure
1207276-00-3 structure
Product Name:(1S,2R)-2-(4-fluorophenyl)cyclopropan-1-amine
CAS No:1207276-00-3
MF:C9H10FN
MW:151.180805683136
MDL:MFCD28398056
CID:4562969
PubChem ID:39235321
Update Time:2025-05-21

(1S,2R)-2-(4-fluorophenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

    • (1S,2R)-2-(4-Fluorophenyl)cyclopropanamine
    • (1S,2R)-2-(4-Fluoro-phenyl)-cyclopropylamine
    • (1S,2R)-2-(4-fluorophenyl)cyclopropan-1-amine
    • (1S,2R)-2-(4-Fluorophenyl)cyclopropanamine HCl
    • 8409AH
    • SB31731
    • J3.578.156K
    • (1S,2R)-2-(4-Fluorophenyl)cyclopropane-1-amine
    • 1207276-00-3
    • 5A2PCJ3228
    • CS-0442265
    • DB-102162
    • trans-2-(4-Fluorophenyl)cyclopropan-1-amine
    • Ticagrelor Impurity 22 (Base)
    • rel-(1R,2S)-2-(4-Fluorophenyl)cyclopropanamine
    • SCHEMBL17984427
    • MDL: MFCD28398056
    • Inchi: 1S/C9H10FN/c10-7-3-1-6(2-4-7)8-5-9(8)11/h1-4,8-9H,5,11H2/t8-,9+/m1/s1
    • InChI Key: GTYFDGYGRFJTKJ-BDAKNGLRSA-N
    • SMILES: FC1C=CC(=CC=1)[C@H]1C[C@@H]1N

Computed Properties

  • Exact Mass: 151.079727485 g/mol
  • Monoisotopic Mass: 151.079727485 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 141
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 26
  • Molecular Weight: 151.18

Experimental Properties

  • Melting Point: 121-122℃
  • Boiling Point: NA

(1S,2R)-2-(4-fluorophenyl)cyclopropan-1-amine Security Information

(1S,2R)-2-(4-fluorophenyl)cyclopropan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
20R1500-1g
(1S,2R)-2-(4-Fluoro-phenyl)-cyclopropylamine
1207276-00-3 97%
1g
8463.46CNY 2021-05-07
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
20R1500-5g
(1S,2R)-2-(4-Fluoro-phenyl)-cyclopropylamine
1207276-00-3 97%
5g
33904.74CNY 2021-05-07
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
20R1500-500mg
(1S,2R)-2-(4-Fluoro-phenyl)-cyclopropylamine
1207276-00-3 97%
500mg
4655.75CNY 2021-05-07
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
20R1500-250mg
(1S,2R)-2-(4-Fluoro-phenyl)-cyclopropylamine
1207276-00-3 97%
250mg
2756.14CNY 2021-05-07
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
20R1500-100mg
(1S,2R)-2-(4-Fluoro-phenyl)-cyclopropylamine
1207276-00-3 97%
100mg
1797.85CNY 2021-05-07
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
20R1500-50mg
(1S,2R)-2-(4-Fluoro-phenyl)-cyclopropylamine
1207276-00-3 97%
50mg
1322.95CNY 2021-05-07
Alichem
A019123441-1g
(1S,2R)-2-(4-Fluorophenyl)cyclopropanamine
1207276-00-3 97%
1g
$820.12 2023-09-04
Alichem
A019123441-5g
(1S,2R)-2-(4-Fluorophenyl)cyclopropanamine
1207276-00-3 97%
5g
$1960.00 2023-09-04
CHENG DOU FEI BO YI YAO Technology Co., Ltd.
MY1473-1g
(1S,2R)-2-(4-fluorophenyl)cyclopropanamine hydrochloride
1207276-00-3 95%
1g
$552 2023-09-07
eNovation Chemicals LLC
Y1004982-100mg
(1S,2R)-2-(4-Fluoro-phenyl)-cyclopropylamine
1207276-00-3 95%
100mg
$255 2024-07-28

(1S,2R)-2-(4-fluorophenyl)cyclopropan-1-amine Related Literature

Additional information on (1S,2R)-2-(4-fluorophenyl)cyclopropan-1-amine

Comprehensive Guide to (1S,2R)-2-(4-fluorophenyl)cyclopropan-1-amine (CAS 1207276-00-3): Properties, Applications, and Research Insights

The cyclopropan-1-amine derivative known as (1S,2R)-2-(4-fluorophenyl)cyclopropan-1-amine (CAS 1207276-00-3) has emerged as a compound of significant interest in pharmaceutical research and organic synthesis. This chiral amine with its unique fluorophenyl substitution pattern presents intriguing structural features that make it valuable for various applications. The compound's molecular formula is C9H10FN, with a molecular weight of 151.18 g/mol, and it belongs to the class of arylcyclopropylamines.

Recent scientific literature highlights the growing importance of fluorinated cyclopropylamines in medicinal chemistry, particularly as building blocks for drug discovery. The presence of both the cyclopropyl ring and fluorine atom in (1S,2R)-2-(4-fluorophenyl)cyclopropan-1-amine contributes to its unique physicochemical properties, including enhanced metabolic stability and improved membrane permeability compared to non-fluorinated analogs. These characteristics make it particularly attractive for researchers developing CNS-active compounds and investigating novel neurotransmitter modulators.

The stereochemistry of (1S,2R)-2-(4-fluorophenyl)cyclopropan-1-amine plays a crucial role in its biological activity. The 1S,2R configuration often shows distinct interactions with biological targets compared to its stereoisomers. This enantiomeric purity is particularly important when the compound serves as an intermediate for chiral pharmaceuticals, where different stereoisomers can have dramatically different pharmacological effects. Current research trends indicate increasing demand for such enantiomerically pure building blocks in asymmetric synthesis.

From a synthetic chemistry perspective, (1S,2R)-2-(4-fluorophenyl)cyclopropan-1-amine can be prepared through several routes, including asymmetric cyclopropanation of appropriate fluorostyrene derivatives followed by stereoselective amination. The compound's stability under various conditions makes it suitable for diverse chemical transformations, allowing for the creation of more complex molecular architectures. Its primary amine functionality serves as an excellent handle for further derivatization through amide formation, reductive amination, or other amine-specific reactions.

In pharmaceutical applications, the (1S,2R)-2-(4-fluorophenyl)cyclopropan-1-amine scaffold has shown promise in the development of compounds targeting neurological disorders. The fluorophenyl group enhances binding affinity to certain receptors while the cyclopropylamine moiety can influence the compound's pharmacokinetic profile. Researchers are particularly interested in its potential as a precursor for serotonergic agents and other CNS-targeting molecules, given the structural similarities to known bioactive compounds in these classes.

The commercial availability of CAS 1207276-00-3 has increased in recent years to meet growing research demand. Suppliers typically offer this compound with high enantiomeric excess (>98% ee) and purity (>97%), which is critical for its intended applications. Analytical methods for quality control include chiral HPLC and NMR spectroscopy to verify both chemical and stereochemical purity. Proper storage conditions (typically 2-8°C under inert atmosphere) are recommended to maintain the compound's stability over time.

From a regulatory perspective, (1S,2R)-2-(4-fluorophenyl)cyclopropan-1-amine is generally classified as a research chemical rather than a pharmaceutical ingredient. However, researchers working with this compound should be aware of evolving regulations concerning fluorinated compounds and amine derivatives in various jurisdictions. The compound's safety profile suggests standard laboratory precautions are sufficient for handling, though comprehensive material safety data should always be consulted before use.

Emerging research directions for (1S,2R)-2-(4-fluorophenyl)cyclopropan-1-amine include its potential application in metal-organic frameworks (MOFs) and organocatalysis. The compound's rigid structure and functional groups make it an interesting candidate for designing new chiral catalysts or ligands in asymmetric synthesis. Additionally, its fluorescence properties (derived from the fluorophenyl moiety) are being explored for potential applications in molecular sensing and imaging probes.

The global market for specialized chiral amines like (1S,2R)-2-(4-fluorophenyl)cyclopropan-1-amine continues to expand, driven by increasing demand from pharmaceutical and materials science sectors. Market analysts project steady growth in this niche, particularly for compounds with fluorine substitutions and defined stereochemistry. Current pricing reflects the compound's specialized nature and the complexity of its synthesis, with costs varying based on quantity and purity specifications.

For researchers considering (1S,2R)-2-(4-fluorophenyl)cyclopropan-1-amine for their projects, several key considerations emerge. The compound's stereochemical integrity must be preserved throughout synthetic operations, requiring careful selection of reaction conditions. Its lipophilic character (logP ~1.5) suggests good cell membrane permeability but may require formulation optimization for certain applications. Recent publications have demonstrated successful incorporation of this scaffold into more complex molecules while maintaining the desired pharmacological properties.

Future perspectives on CAS 1207276-00-3 include potential expansion into new therapeutic areas beyond its current neurological focus. The compound's modular nature allows for diverse structural modifications, making it a versatile platform for medicinal chemistry exploration. Additionally, advances in continuous flow chemistry may improve the scalability of its synthesis, potentially making this valuable building block more accessible to the research community.

In conclusion, (1S,2R)-2-(4-fluorophenyl)cyclopropan-1-amine represents an important addition to the toolbox of synthetic and medicinal chemists. Its unique combination of stereochemistry, fluorine substitution, and cyclopropylamine structure offers numerous opportunities for innovation in drug discovery and materials science. As research into fluorinated chiral compounds continues to advance, this particular derivative is likely to maintain its relevance in cutting-edge chemical and pharmaceutical development.

Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.